Cas no 2229616-88-8 (1-(3-cyclopropylphenyl)-2-methylpropan-2-amine)

• Product Name: 1-(3-cyclopropylphenyl)-2-methylpropan-2-amine
• CAS No: 2229616-88-8
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5947307
• PubChem ID: 165975724
• Update Time: 2025-06-12

1-(3-cyclopropylphenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropylphenyl)-2-methylpropan-2-amine
• 2229616-88-8
• EN300-1999425

• Inchi： 1S/C13H19N/c1-13(2,14)9-10-4-3-5-12(8-10)11-6-7-11/h3-5,8,11H,6-7,9,14H2,1-2H3
• InChI Key： XKXVSYGMNXJFHG-UHFFFAOYSA-N
• SMILES： NC(C)(C)CC1=CC=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-cyclopropylphenyl)-2-methylpropan-2-amine

Comprehensive Overview of 1-(3-cyclopropylphenyl)-2-methylpropan-2-amine (CAS No. 2229616-88-8)

1-(3-cyclopropylphenyl)-2-methylpropan-2-amine, with the CAS number 2229616-88-8, is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of substituted amphetamines, characterized by a cyclopropylphenyl moiety attached to a methylpropan-2-amine backbone. Its molecular formula and precise structure make it a subject of interest for researchers exploring novel pharmacologically active compounds and synthetic intermediates.

The growing interest in 1-(3-cyclopropylphenyl)-2-methylpropan-2-amine can be attributed to its potential role in central nervous system (CNS) research. Users often search for terms like "CAS 2229616-88-8 uses" or "cyclopropylphenyl amine derivatives", reflecting the curiosity surrounding its applications. While not yet widely commercialized, this compound is frequently discussed in academic circles for its possible neurochemical interactions, particularly in studies related to receptor modulation and enzyme inhibition.

From a synthetic chemistry perspective, 1-(3-cyclopropylphenyl)-2-methylpropan-2-amine presents an intriguing case study due to its cyclopropyl ring—a feature known to influence molecular stability and bioavailability. Researchers often investigate how such structural elements affect drug metabolism and binding affinity. The compound's amine group further enhances its reactivity, making it a valuable building block for medicinal chemistry projects.

In the context of current scientific trends, CAS 2229616-88-8 aligns with the broader exploration of small-molecule therapeutics. Questions like "How does cyclopropyl affect amine reactivity?" or "What are the spectroscopic properties of 2229616-88-8?" are commonly encountered in search queries, indicating a demand for deeper technical insights. Analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to characterize this compound, ensuring its purity and structural integrity for research purposes.

The pharmacokinetic profile of 1-(3-cyclopropylphenyl)-2-methylpropan-2-amine remains an active area of investigation. While not approved for therapeutic use, its lipophilicity and blood-brain barrier permeability are often studied in preclinical settings. These properties are critical for understanding how similar compounds might be optimized for targeted drug delivery—a hot topic in biopharmaceutical research.

From an industrial standpoint, the synthesis of CAS 2229616-88-8 requires specialized organic synthesis techniques, including catalytic hydrogenation and Grignard reactions. Manufacturers and suppliers emphasize the importance of high-purity standards, as even minor impurities can significantly impact research outcomes. This underscores the compound's niche but vital role in advancing chemical innovation.

In summary, 1-(3-cyclopropylphenyl)-2-methylpropan-2-amine (2229616-88-8) represents a compelling example of how structural complexity can drive scientific inquiry. Its potential applications in CNS research, coupled with its utility as a synthetic intermediate, ensure its continued relevance in both academic and industrial laboratories. As research progresses, this compound may pave the way for breakthroughs in molecular design and therapeutic development.